(Z)-N-(6-methoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)acetamide

• IUPAC Name: N-(6-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)acetamide
• InChI: InChI=1S/C13H12N2O2S/c1-4-7-15-11-6-5-10(17-3)8-12(11)18-13(15)14-9(2)16/h1,5-6,8H,7H2,2-3H3
• InChI Key: WTVBHWOTEMYTFE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N=C1N(C2=C(S1)C=C(C=C2)OC)CC#C
• Molecular Formula: C13H12N2O2S
• Molecular Weight: 260.31 g/mol

Description

(Z)-N-(6-methoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)acetamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Scientific Research Applications

Synthesis and Biological Activity

Synthesis and Anticancer Activity

Researchers have synthesized novel 4-thiazolidinones with a benzothiazole moiety and evaluated their anticancer activity. These compounds, including variations of benzothiazole derivatives, demonstrated anticancer activity against various cancer cell lines, indicating their potential as therapeutic agents (Havrylyuk et al., 2010).

Antibacterial and Antiviral Properties

Benzothiazole derivatives have been investigated for their antibacterial and antiviral activities. A series of compounds were synthesized and showed good activity against tobacco mosaic virus (TMV) and bacterial strains such as Xanthomonas oryzae pv. oryzae (Xoo) and Ralstonia solanacearum (Rs), suggesting their use as potential molecular templates for designing antiviral and antibacterial agents (Tang et al., 2019).

Anti-inflammatory Applications

The research into the synthesis of 4-thiazolidinone derivatives using benzothiazole-related compounds has identified candidates with significant anti-inflammatory activity. One such study identified a lead compound that demonstrated anti-exudative activity equivalent to the classic NSAID Diclofenac, highlighting the potential of these compounds in non-steroidal anti-inflammatory drug development (Golota et al., 2015).

Photodynamic Therapy and Imaging

Photosensitizing Properties for Cancer Treatment

New zinc phthalocyanine derivatives, substituted with benzothiazole-related groups, have been synthesized and characterized for their photodynamic therapy (PDT) applications. These compounds exhibit high singlet oxygen quantum yield and good fluorescence properties, making them promising candidates as Type II photosensitizers for cancer treatment (Pişkin et al., 2020).

Corrosion Inhibition

Corrosion Inhibition

Benzothiazole derivatives have been evaluated for their efficacy as corrosion inhibitors for carbon steel in acidic environments. These compounds show promising results, significantly reducing corrosion rates and offering a protective layer on the metal surface. This application is critical in industrial settings where corrosion resistance is essential for the longevity and integrity of metal structures (Hu et al., 2016).